N-(1,3-benzodioxol-5-ylmethyl)-4-fluoro-3-methoxybenzenesulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-fluoro-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H14FNO5S/c1-20-14-7-11(3-4-12(14)16)23(18,19)17-8-10-2-5-13-15(6-10)22-9-21-13/h2-7,17H,8-9H2,1H3
• InChI Key: HAVCBQNQIPACKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)F
• Molecular Formula: C15H14FNO5S
• Molecular Weight: 339.3 g/mol
• Solubility: 14.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,3-benzodioxol-5-ylmethyl)-4-fluoro-3-methoxybenzenesulfonamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound is commonly referred to as BF-3.

Mechanism of Action

BF-3 exhibits its inhibitory activity through the formation of a covalent bond with the target enzyme. The sulfonamide group of BF-3 reacts with the active site of the enzyme, leading to the formation of a stable complex. This complex inhibits the enzyme's catalytic activity, leading to the desired biochemical and physiological effects.
Biochemical and Physiological Effects:
BF-3 has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to exhibit potent anticancer activity by inducing apoptosis in cancer cells. BF-3 has also been found to exhibit anti-inflammatory activity by inhibiting the activity of carbonic anhydrase. Additionally, BF-3 has been found to exhibit neuroprotective activity by inhibiting the activity of histone deacetylase.

Advantages and Limitations for Lab Experiments

BF-3 has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It exhibits potent inhibitory activity against a wide range of enzymes, making it a versatile tool for studying enzyme function. However, BF-3 also has some limitations. It has poor solubility in water, which can make it difficult to use in aqueous environments. Additionally, BF-3 can exhibit non-specific binding to other proteins, which can lead to false positives in some experiments.

Future Directions

There are several future directions for the study of BF-3. One potential direction is the development of BF-3 as an anticancer agent. Further studies are needed to determine the optimal dosage and delivery method for BF-3 in cancer treatment. Another potential direction is the study of BF-3 as a potential treatment for neurodegenerative diseases. BF-3 has been shown to exhibit neuroprotective activity, and further studies are needed to determine its potential as a therapeutic agent for diseases such as Alzheimer's and Parkinson's. Finally, the study of BF-3 as a tool for studying enzyme function is another potential direction. Further studies are needed to determine the optimal conditions for using BF-3 in enzyme assays and to determine its specificity for different enzymes.
In conclusion, BF-3 is a promising compound with potential applications in drug development. Its potent inhibitory activity against a wide range of enzymes makes it a versatile tool for studying enzyme function. Further studies are needed to determine its potential as an anticancer and neuroprotective agent, as well as its potential as a tool for studying enzyme function.

Synthesis Methods

The synthesis of BF-3 involves the reaction of 1,3-benzodioxole with 4-fluoro-3-methoxybenzenesulfonyl chloride in the presence of a base. The reaction leads to the formation of BF-3 as a white solid. The yield of the reaction is high, and the purity of the compound can be achieved through recrystallization.

Scientific Research Applications

BF-3 has been extensively studied for its potential applications in drug development. It has been found to exhibit potent inhibitory activity against a wide range of enzymes, including carbonic anhydrase, histone deacetylase, and protein kinase. BF-3 has also been found to be effective against cancer cells, and it has been suggested as a potential anticancer agent.